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Compound of Interest

Compound Name: 1235882-91-3

CAS No.: 1235882-91-3

Cat. No.: B612703

Get Quote

Technical Application Note: Competence-Stimulating Peptide-12261 (CSP-12261)

Abstract & Scope
Competence-Stimulating Peptide-12261 (CSP-12261) is the specific quorum-sensing

pheromone required to induce natural genetic competence in the type strain of Streptococcus

mitis (NCTC 12261 / ATCC 49456). Unlike the well-characterized Streptococcus pneumoniae

CSP variants (CSP-1, CSP-2), S. mitis strains exhibit high pherotype diversity. CSP-12261 is

critical for researchers studying horizontal gene transfer (HGT), antibiotic resistance reservoirs

in the oral microbiome, and streptococcal evolution.

This guide provides the physicochemical specifications of CSP-12261 and details an optimized

protocol for inducing transformation, addressing the historical difficulty of transforming S. mitis

in laboratory conditions.
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Peptide Name: CSP-12261 (Mitis-12261 Pheromone)[1][2]

Target Organism:Streptococcus mitis NCTC 12261 (Type Strain)[3][4][5][6][7]

Amino Acid Sequence:E-I-R-Q-T-H-N-I-F-F-N-F-F-K-R-R

Length: 16 Amino Acids[7]

Molecular Weight: ~2178.5 Da (Theoretical)

Physicochemical Properties

Property Specification Notes

Purity ≥ 95% (HPLC)
Critical for consistent signaling

threshold.

Counter-ion Trifluoroacetate (TFA)
Standard for synthetic

peptides; remove if sensitive.

Solubility Water or 10% Acetic Acid

Basic residues (Arg, Lys) aid

solubility, but hydrophobic core

(Phe, Ile) may require

sonication or mild acidification.

Appearance White Lyophilized Powder Hygroscopic.

Storage -20°C (Desiccated)
Stable for >1 year in

lyophilized form.

Commercial Suppliers

Primary: AnaSpec, GenScript, MedChemExpress.

Note: Custom synthesis is often required if stock is unavailable, using the sequence provided

above.
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CSP-12261 functions as an autoinducer. It binds to the histidine kinase receptor (ComD) on the

bacterial surface, initiating a phosphorylation cascade that activates the alternative sigma

factor SigX (

).[8] SigX drives the transcription of the "competence regulon"—genes required for DNA uptake
and recombination.[8]

Figure 1: CSP-12261 Signaling Cascade
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Caption: The CSP-12261 ligand binds ComD, triggering ComE phosphorylation, which induces

SigX expression to activate the competence state.

Experimental Protocols
Protocol A: Reconstitution & Storage
Rationale: Peptides adhere to plastics and degrade via oxidation. Proper handling is essential

for reproducibility.

Vessel: Use low-protein-binding polypropylene tubes (e.g., LoBind).

Solvent: Add sterile, endotoxin-free water. If the peptide does not dissolve immediately, add

10% acetic acid dropwise or sonicate briefly.

Target Stock Concentration: 1 mM (approx. 2.2 mg/mL).

Aliquoting: Divide into small aliquots (e.g., 20 µL) to avoid freeze-thaw cycles.

Storage: Store aliquots at -80°C.

Protocol B: Optimized Transformation Assay for S. mitis
Rationale: Unlike S. pneumoniae, S. mitis NCTC 12261 transforms poorly in rich media (THB).

This protocol uses C+Y (Casamino acids + Yeast extract) semi-defined medium, which is

critical for success (Salvadori et al., 2016).

Materials:

S. mitis NCTC 12261 glycerol stock.

C+Y Medium: (pH 6.8) – Crucial: Do not use THB.

CSP-12261 (1 mM stock).

Donor DNA: PCR amplicon (preferred) or plasmid.[9][10]

Selection Antibiotic (e.g., Erythromycin, Spectinomycin).
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Workflow Diagram:
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Caption: Step-by-step workflow for CSP-12261 induced transformation in S. mitis.

Detailed Steps:

Inoculation: Dilute an overnight culture of S. mitis 1:100 into fresh C+Y medium.

Growth: Incubate at 37°C (5% CO₂ or aerobic) until OD₆₀₀ reaches 0.04 – 0.06.

Note: Competence is transient.[6][9] Inducing at high OD (late log) will fail.

Induction: Add CSP-12261 to a final concentration of 200–300 nM.

Transformation: Immediately add donor DNA.

Amplicons: Use ~100 ng/mL. Ensure flanking homology regions are >1 kb for best

efficiency.

Plasmids: Use ~1 µg/mL (Lower efficiency expected).

Expression: Incubate at 37°C for 3–4 hours to allow phenotypic expression of the resistance

marker.

Selection: Plate appropriate dilutions onto blood agar containing the selection antibiotic.

Incubate overnight.
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Issue Probable Cause Corrective Action

No Transformants Wrong Medium

S. mitis competence is often

inhibited in rich broths like

THB. Switch to C+Y medium.

Wrong CSP

Ensure you are using CSP-

12261 (EIRQ...), not CSP-1 or

CSP-2 from S. pneumoniae.

Late Induction

Induce strictly at OD₆₀₀ 0.04–

0.06. Late log phase cells

become refractory to CSP.

Low Efficiency pH Sensitivity

Ensure media pH is 6.8–7.2.

Acidic conditions (< pH 6.5)

deactivate the peptide or

receptor.

Peptide Oxidation

Methionine/Tryptophan

residues (if present in variants)

oxidize. Use fresh aliquots.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b612703/docs#competence-stimulating-peptide-
12261-supplier-and-datasheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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